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Compound of Interest

Compound Name: GW1929

Cat. No.: B1672451

For Researchers, Scientists, and Drug Development Professionals

Introduction

GW1929 is a potent and selective, non-thiazolidinedione agonist of the peroxisome proliferator-
activated receptor-gamma (PPARY).[1][2] As a key regulator of glucose and lipid metabolism,
as well as inflammation, PPARYy is a significant target in drug discovery.[2][3] Accurate and
reproducible in vitro studies are fundamental to understanding the therapeutic potential of
GW1929. A critical first step in these assays is the proper dissolution of the compound to
ensure consistent and effective delivery to the biological system. These application notes
provide detailed protocols for the solubilization of GW1929 for use in a variety of in vitro
assays.

Data Presentation
GW1929 Solubility Data

The following table summarizes the known solubility of GW1929 and its hydrochloride salt in
common laboratory solvents. This information is crucial for the preparation of stock solutions at
appropriate concentrations.
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Maximum
Compound Solvent . Notes
Concentration

Dimethyl Sulfoxide

Gw1929 100 mg/mL
(DMSO)

GwW1929 49.56 mg/mL (100 Gentle warming may

) Ethanol )
hydrochloride mM) be required.
GW1929

) Water 26.6 mg/mL (50 mM)
hydrochloride

Experimental Protocols
Protocol 1: Preparation of a High-Concentration GW1929
Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of GW1929 in DMSO. The
molecular weight of GW1929 is 495.57 g/mol .

Materials:

GW1929 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Procedure:

e Weighing the Compound: Accurately weigh the desired amount of GW1929 powder in a
sterile microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, weigh
out 49.56 mg of GW1929.
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e Adding Solvent: Add the appropriate volume of anhydrous DMSO to the tube containing the
GW1929 powder. For a 100 mM solution, if you weighed 49.56 mg, add 1 mL of DMSO.

» Dissolution: Vortex the solution vigorously until the GW1929 is completely dissolved. Gentle
warming in a water bath (not exceeding 37°C) can be used to aid dissolution if necessary.
Visually inspect the solution to ensure no solid particles remain.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.

o Storage: Store the stock solution aliquots at -20°C. Under these conditions, the stock
solution is stable for up to 3 months. For longer-term storage, -80°C is recommended.[1]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol details the dilution of the high-concentration stock solution to the final working
concentration in cell culture medium.

Materials:

¢ GW1929 stock solution (e.g., 100 mM in DMSO)

o Pre-warmed, sterile cell culture medium appropriate for your cell line
» Sterile pipette tips and tubes

Procedure:

e Thawing the Stock Solution: Thaw a single aliquot of the GW1929 stock solution at room
temperature.

¢ Intermediate Dilution (Optional but Recommended): To minimize the concentration of DMSO
in the final culture medium, it is advisable to perform one or more intermediate dilutions in
sterile culture medium. For example, to achieve a final concentration of 10 uM, you could
first dilute the 100 mM stock solution 1:100 in culture medium to create a 1 mM intermediate
stock.
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 Final Dilution: Add the appropriate volume of the stock or intermediate solution to the final
volume of cell culture medium. For instance, to make 1 mL of a 10 uM working solution from
a 1 mM intermediate stock, add 10 pL of the intermediate stock to 990 pL of culture medium.

e Mixing: Gently mix the working solution by pipetting up and down or by inverting the tube.
Avoid vigorous vortexing, which can cause foaming of the medium.

o Application to Cells: Immediately add the prepared working solution to your cell cultures.
Ensure that the final concentration of the solvent (e.g., DMSO) is not toxic to the cells.
Typically, DMSO concentrations should be kept below 0.5% (v/v).

Mandatory Visualization

Click to download full resolution via product page

Caption: Workflow for the dissolution of GW1929 and preparation of working solutions.
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Caption: Simplified signaling pathway of GW1929 via PPARYy activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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